Cas no 58672-89-2 (1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester)
58672-89-2 structure
Product Name:1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester
CAS No:58672-89-2
MF:C10H12N2O4
MW:224.213282585144
CID:341276
PubChem ID:12559490
Update Time:2025-04-19
1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester
- dimethyl 1,4-diazocine-1,4-dicarboxylate
- 58672-89-2
- DTXSID50502549
-
- Inchi: 1S/C10H12N2O4/c1-15-9(13)11-5-3-4-6-12(8-7-11)10(14)16-2/h3-8H,1-2H3/b5-3-,6-4-,8-7-
- InChI Key: YLEBXRZWNSMQCD-LPJDPMRYSA-N
- SMILES: O(C)C(N1C=CC=CN(C(=O)OC)C=C1)=O |c:4,6,13|
Computed Properties
- Exact Mass: 224.07976
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.5Ų
Experimental Properties
- PSA: 59.08
1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
58672-89-2 (1,4-Diazocine-1,4-dicarboxylic acid, dimethyl ester) Related Products
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